Cas no 1204297-03-9 (6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine)

• Product Name: 6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine
• CAS No: 1204297-03-9
• MF: C₁₄H₁₃N₃S₂
• MW: 287.403119802475
• MDL: MFCD16631789
• CID: 4562828
• PubChem ID: 45496609
• Update Time: 2025-06-27

6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine
• 6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine

• MDL： MFCD16631789
• Inchi： 1S/C14H13N3S2/c1-18-11-4-5-12-13(7-11)19-14(17-12)16-9-10-3-2-6-15-8-10/h2-8H,9H2,1H3,(H,16,17)
• InChI Key： ZJKYPMFDEJRQGN-UHFFFAOYSA-N
• SMILES： S1C2=CC(SC)=CC=C2N=C1NCC1=CC=CN=C1

Additional information on 6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine

Introduction to 6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine (CAS No 1204297-03-9)

6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine, identified by its CAS number CAS No 1204297-03-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic molecule, featuring a benzothiazole core linked to a pyridine moiety, has garnered attention due to its potential biological activities and structural versatility. The presence of both methylsulfanyl and pyridin-3-yl substituents enhances its interaction with biological targets, making it a valuable candidate for further investigation in drug discovery.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its role in various therapeutic applications. Its aromatic system and nitrogen-rich structure contribute to its ability to modulate biological pathways, particularly those involving enzyme inhibition and receptor binding. In recent years, derivatives of benzothiazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine suggests that it may exhibit unique interactions with biological targets, which could be exploited for therapeutic purposes.

The methylsulfanyl group attached to the benzothiazole ring introduces a sulfur atom that can participate in hydrogen bonding and metal coordination, further enhancing the compound's binding affinity. Additionally, the pyridin-3-yl moiety provides a nitrogen-rich environment that can interact with positively charged residues on biological targets. This dual functionality makes the compound a promising candidate for designing small-molecule inhibitors or activators of specific enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in identifying potential drug candidates by simulating their interactions with target proteins. In the case of 6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine, computational studies have suggested that it may bind effectively to enzymes involved in inflammatory pathways. This finding aligns with the growing interest in developing novel anti-inflammatory agents based on benzothiazole derivatives.

In vitro studies have begun to explore the biological activity of 6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine. Initial results indicate that it exhibits moderate activity against certain inflammatory markers, suggesting its potential as an anti-inflammatory agent. However, further research is needed to fully characterize its pharmacological profile and assess its efficacy in vivo. The compound's ability to modulate inflammatory pathways could make it a valuable addition to therapeutic strategies aimed at reducing inflammation and related diseases.

The synthesis of 6-(methylsulfanyl)-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible. The development of efficient synthetic strategies is crucial for advancing preclinical studies and eventual clinical trials.

The chemical stability of this compound is another critical factor that must be considered during both synthesis and application. Stability studies have shown that 6-(methylsulfanyl)-N-[(pyridin-3-ylmethyl]-1,3-benzothiazol2 amine remains stable under various storage conditions when protected from light and moisture. This stability is essential for ensuring the compound's integrity during transportation and storage, as well as for maintaining its efficacy in pharmaceutical formulations.

The potential applications of 6-(methylsulfanyl)-N-[pyridin -3 - yl]methyl]-1 , 3 - benzothiazol - 2 - amine extend beyond anti-inflammation therapy . Its structural features suggest that it may also exhibit activity against other diseases , such as neurodegenerative disorders . The benzothiazole core has been reported to interact with amyloid-beta plaques , which are hallmark lesions in Alzheimer's disease . Furthermore , the presence of the pyridine moiety may allow the compound to cross the blood-brain barrier , increasing its bioavailability . These findings open up new avenues for exploring its therapeutic potential in neurological diseases.

The growing body of evidence supporting the biological activity of this compound has attracted attention from both academic researchers and pharmaceutical companies . Collaborative efforts between academia and industry are essential for advancing preclinical studies and moving towards clinical trials . Such collaborations can leverage expertise from different fields , including medicinal chemistry , pharmacology , and bioinformatics , to accelerate the development process.

In conclusion , 6-(methylsulfanyl)-N-[pyridin -3 - yl]methyl]-1 , 3 - benzothiazol - 2 - amine (CAS No 1204297 -03 -9) is a promising compound with significant potential in pharmaceutical applications . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive candidate for further investigation . As research continues to uncover new therapeutic possibilities , this compound may play a vital role in developing innovative treatments for various diseases . The ongoing studies highlight the importance of continued research and development in this field , paving the way for future breakthroughs.